1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
Brand Name:
Vulcanchem
CAS No.:
102650-30-6
VCID:
VC20741767
InChI:
InChI=1S/C22H28N4O10S/c27-18(28)9-24(5-6-25(10-19(29)30)11-20(31)32)8-17(26(12-21(33)34)13-22(35)36)7-15-1-3-16(4-2-15)23-14-37/h1-4,17H,5-13H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)/t17-/m0/s1
SMILES:
C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S
Molecular Formula:
C22H28N4O10S
Molecular Weight:
540.5 g/mol
1-(4-Isothiocyanatobenzyl)diethylenetriaminepentaacetic acid
CAS No.: 102650-30-6
Cat. No.: VC20741767
Molecular Formula: C22H28N4O10S
Molecular Weight: 540.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 102650-30-6 |
|---|---|
| Molecular Formula | C22H28N4O10S |
| Molecular Weight | 540.5 g/mol |
| IUPAC Name | 2-[2-[bis(carboxymethyl)amino]ethyl-[(2S)-2-[bis(carboxymethyl)amino]-3-(4-isothiocyanatophenyl)propyl]amino]acetic acid |
| Standard InChI | InChI=1S/C22H28N4O10S/c27-18(28)9-24(5-6-25(10-19(29)30)11-20(31)32)8-17(26(12-21(33)34)13-22(35)36)7-15-1-3-16(4-2-15)23-14-37/h1-4,17H,5-13H2,(H,27,28)(H,29,30)(H,31,32)(H,33,34)(H,35,36)/t17-/m0/s1 |
| Standard InChI Key | VAOYPHGXHKUTHC-KRWDZBQOSA-N |
| Isomeric SMILES | C1=CC(=CC=C1C[C@@H](CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
| SMILES | C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
| Canonical SMILES | C1=CC(=CC=C1CC(CN(CCN(CC(=O)O)CC(=O)O)CC(=O)O)N(CC(=O)O)CC(=O)O)N=C=S |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator